Cas no 2228681-96-5 (1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228681-96-5
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 6291051
• PubChem ID: 165624356
• Update Time: 2025-10-28

1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde
• 2228681-96-5
• EN300-1789694

• Inchi： 1S/C11H11NO4/c1-16-8-2-3-10(12(14)15)9(6-8)11(7-13)4-5-11/h2-3,6-7H,4-5H2,1H3
• InChI Key： NLUZOWYNFFQDPJ-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=C(C=CC=2[N+](=O)[O-])OC)CC1

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2228681-96-5)

1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde, identified by the CAS number 2228681-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring fused with an aromatic nitro-substituted phenyl group, which is further functionalized with a formyl group. The structural motif of this molecule presents a unique combination of electronic and steric properties, making it a promising candidate for various biochemical and pharmacological applications.

The cyclopropane moiety in 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde is particularly noteworthy due to its strained three-membered ring structure. This strain imparts high reactivity and flexibility to the molecule, enabling it to interact with biological targets in novel ways. The 5-methoxy-2-nitrophenyl substituent introduces both electron-withdrawing and electron-donating effects, which can modulate the overall reactivity and binding affinity of the compound. The presence of the formyl group further enhances its utility as a synthetic intermediate, allowing for further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing cyclopropane rings. The strained nature of the cyclopropane ring can lead to unique interactions with biological macromolecules, including enzymes and receptors. This has prompted extensive research into developing cyclopropanated derivatives as drugs or drug candidates. For instance, studies have shown that cyclopropane-containing compounds can exhibit inhibitory activity against various therapeutic targets, making them valuable tools in drug discovery.

One of the most compelling aspects of 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde is its potential as a building block for more complex pharmacophores. The formyl group can be readily converted into other functional groups, such as alcohols, amides, or esters, through standard chemical transformations. This versatility allows chemists to tailor the properties of the molecule to specific biological needs. Additionally, the nitro group can be reduced to an amine, providing another pathway for structural diversification.

The 5-methoxy-2-nitrophenyl moiety is particularly interesting from a pharmacological perspective. The methoxy group can enhance lipophilicity, while the nitro group can serve as a hydrogen bond acceptor or participate in redox reactions. These features make the compound a promising candidate for targeting enzymes involved in metabolic pathways or for modulating signaling pathways in cells. Recent studies have highlighted the role of nitroaromatic compounds in treating inflammatory diseases and cancer, suggesting that derivatives of 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde could have similar therapeutic applications.

From a synthetic chemistry standpoint, 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde represents an excellent example of how structural complexity can be leveraged to achieve specific biological outcomes. The synthesis of this compound typically involves multi-step reactions, including cyclopropanation and functional group interconversions. Advanced synthetic methodologies, such as transition metal-catalyzed reactions or organometallic chemistry, are often employed to construct the cyclopropane ring with high precision. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into developing new synthetic routes for other complex molecules.

The pharmacological evaluation of 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde has been accompanied by computational studies to predict its binding modes and interactions with potential targets. Molecular docking simulations have shown that this compound can effectively bind to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention. For example, preliminary data indicate that derivatives of this molecule may exhibit inhibitory activity against enzymes involved in inflammation or cancer progression. These findings underscore the importance of computational chemistry in guiding experimental efforts and optimizing drug-like properties.

In conclusion, 1-(5-methoxy-2-nitrophenyl)cyclopropane-1-carbaldehyde (CAS No. 2228681-96-5) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of reactive functional groups and stereochemical features makes it an attractive scaffold for developing new drugs or drug candidates. As research in medicinal chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in discovering innovative therapies for various diseases.